Cas no 756476-79-6 (2-(Aminomethyl)-1,5-dimethyl-1H-imidazole-4-carboxylic acid)

• Product Name: 2-(Aminomethyl)-1,5-dimethyl-1H-imidazole-4-carboxylic acid
• CAS No: 756476-79-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 1017234
• Update Time: 2023-08-02

2-(Aminomethyl)-1,5-dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid,2-(aminomethyl)-1,5-dimethyl-(9CI)
• 2-(aminomethyl)-1,5-dimethylimidazole-4-carboxylic acid
• 2-(AMINOMETHYL)-1,5-DIMETHYL-1H-IMIDAZOLE-4-CARBOXYLIC ACID
• 2-(Aminomethyl)-1,5-dimethyl-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C7H11N3O2/c1-4-6(7(11)12)9-5(3-8)10(4)2/h3,8H2,1-2H3,(H,11,12)
• InChI Key： FBZNFCOAYAXCCV-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N(C)C(CN)=N1)=O

Computed Properties

• Exact Mass: 169.085
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1